Cas no 287389-39-3 (Sodium fumarate-2,3-13C2)

• Product Name: Sodium fumarate-2,3-13C2
• CAS No: 287389-39-3
• CID: 4787646
• Update Time: 2025-06-09

Sodium fumarate-2,3-13C2 Chemical and Physical Properties

Names and Identifiers

• Sodium fumarate-2,3-13C2

Additional information on Sodium fumarate-2,3-13C2

Introduction to Sodium Fumarate-2,3-13C2 (CAS No. 287389-39-3)

Sodium fumarate is a significant compound in the field of pharmaceutical and biochemical research, with its isotope-labeled derivative, Sodium fumarate-2,3-13C2, playing a crucial role in advanced metabolic studies. This compound, identified by the chemical abstracts service number CAS No. 287389-39-3, is specifically tailored for applications that require precise isotopic labeling. The inclusion of stable carbon isotopes at the 2 and 3 positions enhances its utility in tracing metabolic pathways and understanding enzymatic activities.

The unique isotopic configuration of Sodium fumarate-2,3-13C2 makes it an invaluable tool for researchers investigating the biochemistry of various diseases. By utilizing this labeled compound, scientists can gain deeper insights into how metabolic processes are altered in conditions such as cancer, diabetes, and inflammatory disorders. The ability to track the movement of carbon atoms through metabolic pathways provides a clearer picture of biochemical interactions that are often difficult to discern with non-isotopic substrates.

Recent advancements in nuclear magnetic resonance (NMR) spectroscopy have further amplified the importance of isotope-labeled compounds like Sodium fumarate-2,3-13C2. NMR techniques allow for high-resolution imaging of molecular structures and dynamics, making it possible to study complex biological systems with unprecedented detail. The incorporation of 13C isotopes into molecules such as fumarate enhances the sensitivity and specificity of NMR signals, enabling researchers to identify subtle changes in metabolic fluxes that may be indicative of disease states or responses to therapeutic interventions.

In the realm of drug development, Sodium fumarate-2,3-13C2 serves as a critical intermediate for synthesizing labeled pharmaceuticals. These labeled drugs can then be used in preclinical studies to evaluate their pharmacokinetics and metabolic stability. The accurate tracking of drug metabolism is essential for optimizing dosages and predicting potential side effects, thereby accelerating the drug approval process and improving patient outcomes.

The compound’s application extends beyond basic research and drug development. It is also employed in environmental science for studying carbon cycling in ecosystems. By analyzing the isotopic composition of organic compounds like fumarate in soil and water samples, scientists can assess the impact of human activities on natural carbon cycles. This information is crucial for developing strategies to mitigate climate change and conserve biodiversity.

Moreover, Sodium fumarate-2,3-13C2 has found utility in agricultural research. Understanding how plants utilize carbon during photosynthesis and respiration can lead to more efficient crop varieties that are better adapted to changing environmental conditions. The labeled compound helps in mapping out carbon fixation pathways in plants, providing insights that can enhance agricultural productivity and sustainability.

The synthesis of Sodium fumarate-2,3-13C2 involves precise chemical processes that ensure the correct incorporation of 13C isotopes at the desired positions. Advanced techniques such as catalytic methylation and isotopic exchange reactions are employed to achieve high purity and yield. These synthetic methods are continuously refined to meet the growing demand for high-quality labeled compounds in research applications.

Quality control is another critical aspect when dealing with compounds like Sodium fumarate-2,3-13C2. Rigorous analytical methods such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are used to verify the compound’s purity and isotopic distribution. These analyses ensure that researchers receive a product that meets the stringent requirements for scientific studies.

The safety profile of Sodium fumarate-2,3-13C2 is also a key consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent contamination and ensure safe laboratory practices. Researchers are advised to use personal protective equipment (PPE) such as gloves and lab coats when handling this compound.

Future research directions involving Sodium fumarate-2,3-13C2 include exploring its potential in personalized medicine. By integrating isotopic labeling techniques with genomics and proteomics data, researchers can develop more targeted therapeutic strategies tailored to individual patients’ metabolic profiles. This approach holds promise for improving treatment efficacy while minimizing adverse effects.

In conclusion,Sodium fumarate-2,3-13C2 (CAS No. 287389-39-3) is a versatile and powerful tool in modern biochemical research. Its applications range from understanding disease mechanisms to developing new drugs and assessing environmental impacts. As scientific techniques continue to evolve, the utility of this labeled compound will undoubtedly expand, contributing significantly to advancements across multiple disciplines.